"discovery and development of fluorinated pharmaceutical intermediates"

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*2-Fluoro-3-(trifluoromethoxy)aniline hydrochloride*
CAS No.:	*1386459-74-0*
Cat. No.:	*B1469513*

Get Quote

An In-depth Technical Guide to the Discovery and Development of Fluorinated Pharmaceutical Intermediates

Abstract

Fluorine, the most electronegative element, has become a cornerstone in modern drug discovery. Its strategic incorporation into bioactive molecules can profoundly influence their physicochemical and pharmacological properties, often leading to enhanced potency, improved metabolic stability, and optimized pharmacokinetics. This guide provides an in-depth technical exploration of fluorinated pharmaceutical intermediates, designed for researchers, scientists, and drug development professionals. We will traverse the fundamental principles that make fluorine a "magic bullet" in medicinal chemistry, delve into the ever-evolving landscape of synthetic fluorination methodologies, and examine case studies of blockbuster drugs that owe their success to this unique halogen. The narrative is structured to provide not just protocols, but the causal reasoning behind experimental choices, ensuring a blend of theoretical knowledge and field-proven insights.

© 2026 BenchChem. All rights reserved.

Part 1: The Fluorine Advantage in Medicinal Chemistry

The journey of organofluorine compounds from laboratory curiosities to indispensable tools in pharmaceuticals is a testament to their remarkable impact.[1][2] Today, approximately 20-25% of all commercialized pharmaceuticals contain at least one fluorine atom, a figure that rises to over 50% for newly approved drugs in some years, underscoring the strategic importance of fluorination in drug design.[1][3][4][5][6]

The Unique Physicochemical Properties of Fluorine

The profound effects of fluorine substitution stem from its fundamental atomic properties. As a substituent for hydrogen, it is relatively small (van der Waals radii of 1.47 Å for F vs. 1.20 Å for H), meaning it can often be introduced without significant steric disruption.[7][8] However, its extreme electronegativity (3.98 on the Pauling scale) and the resulting strength of the carbon-fluorine (C-F) bond—the strongest single bond in organic chemistry—are what truly set it apart.[6][7][8] These characteristics cascade into a suite of molecular-level modifications that medicinal chemists can leverage.

Table 1: Impact of Fluorine Substitution on Key Molecular Properties

© 2026 BenchChem. All rights reserved.

Property	Effect of Fluorination	Rationale and Consequence in Drug Design
Metabolic Stability	Increased	The high strength of the C-F bond makes it resistant to cleavage by metabolic enzymes, particularly Cytochrome P450 (CYP450).[4][8][9][10] This "metabolic shielding" at susceptible positions ("soft spots") can prolong a drug's half-life and improve its bioavailability.[4][9][11]
Lipophilicity (LogP)	Context-Dependent Increase	Fluorination of an aromatic ring or an aliphatic chain generally increases lipophilicity.[4][7][12][13] This can enhance membrane permeability and improve oral absorption and tissue penetration, including across the blood-brain barrier.[7][11][14] However, the effect is nuanced; for instance, trifluoromethylation of alkyl groups can sometimes reduce lipophilicity.[7]
Acidity/Basicity (pKa)	Modulated	Due to its powerful electron-withdrawing inductive effect, fluorine can significantly lower the pKa of nearby acidic protons or basic amines.[4][7][9] This modulation can be used to fine-tune the ionization state of a drug at physiological pH, impacting solubility,

© 2026 BenchChem. All rights reserved.

		receptor binding, and bioavailability.[4][15]
Binding Affinity	Often Increased	Fluorine can engage in favorable non-covalent interactions within a protein's binding pocket, including hydrogen bonds, dipole-dipole, and electrostatic interactions.[8][12][13] It can also alter the conformation of a molecule to better fit the target receptor.[4][11]
Conformation	Altered	Electrostatic interactions between fluorine and other functional groups can induce specific conformational preferences in a molecule.[16] This can lock the drug into a more bioactive conformation, enhancing its potency and selectivity.

Strategic Incorporation of Fluorine in Drug Design

The decision to introduce fluorine is a strategic one, aimed at solving specific challenges in the drug discovery pipeline. The primary goals are typically to improve the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a lead compound.

- Blocking Metabolic "Soft Spots": A common failure point for drug candidates is rapid metabolic degradation. By identifying metabolically labile C-H bonds (e.g., on an aromatic ring or an alkyl chain), chemists can strategically replace a hydrogen atom with a fluorine atom, effectively blocking oxidative metabolism at that site.[4][8][9][11]

- Modulating Bioavailability and CNS Penetration: The ability of fluorine to increase lipophilicity is a key lever for improving a drug's ability to cross cellular membranes.[7][11] This is particularly crucial for orally administered drugs that must be absorbed from the gut and for

© 2026 BenchChem. All rights reserved.

drugs targeting the central nervous system (CNS) that need to penetrate the blood-brain barrier. The antidepressant Fluoxetine (Prozac), with its para-trifluoromethyl group, is a classic example where this strategy improved CNS penetration and metabolic resistance.[3][11]

- Enhancing Target Binding and Selectivity: Fluorine's unique electronic nature can be exploited to increase a drug's affinity for its intended target. The C-F bond can act as a hydrogen bond acceptor and participate in dipole-dipole interactions, strengthening the drug-receptor complex.[9][12] For instance, the fluorine atom at the C-6 position of fluoroquinolone antibiotics enhances their binding to the DNA gyrase-complex by several folds.[9]



Click to download full resolution via product page

Caption: Decision workflow for strategic fluorination in drug design.

Part 2: The Synthetic Chemist's Toolkit: Modern Fluorination Methods

The practical application of fluorine in drug discovery is entirely dependent on the availability of robust and selective synthetic methods. Organofluorine chemistry has evolved dramatically,

© 2026 BenchChem. All rights reserved.

moving from harsh and hazardous reagents to a sophisticated toolkit of milder, more selective, and even catalytic options.[17][18]

Navigating the Landscape of Fluorinating Reagents

Fluorinating reagents can be broadly classified based on the nature of the fluorine species they deliver: nucleophilic (F^-), electrophilic (F^+), or radical ($F\bullet$). The choice of reagent is dictated by the substrate and the desired transformation.

Table 2: Common Fluorinating Reagents in Pharmaceutical Synthesis

© 2026 BenchChem. All rights reserved.

Reagent Class	Example Reagent(s)	Common Applications	Key Safety Considerations
Nucleophilic (F^-)	KF, CsF, TBAF	Halide exchange (SN2, SNAr)	Often require anhydrous conditions. Can generate corrosive HF if acidified.[19]
Deoxyfluorinating	Diethylaminosulfur trifluoride (DAST), Deoxo-Fluor®	Conversion of alcohols to fluorides (R-OH → R-F) and carbonyls to gem-difluorides (C=O → CF_2)	Highly reactive and moisture-sensitive. DAST can decompose explosively at elevated temperatures.[19][20][21] Work must be done in a fume hood with appropriate PPE.[20]
Electrophilic (F^+)	Selectfluor® (F-TEDA-BF_4), N-Fluorobenzenesulfonimide (NFSI)	Fluorination of electron-rich centers (enolates, silyl enol ethers, activated aromatics), C-H fluorination	Bench-stable crystalline solids, generally safer to handle than gaseous reagents.[17] However, they are strong oxidizers and should be handled with care.[19]
Radical Precursors	Trifluoromethylating reagents (Togni, Langlois reagents)	Introduction of -CF_3 groups onto (hetero)arenes	Reactions are often initiated by an oxidant or light. Some reagents can be explosive.[18][21]

Foundational Synthetic Strategies: Experimental Protocols

© 2026 BenchChem. All rights reserved.

Experimental Protocol 1: Electrophilic Fluorination of a β-Ketoester

This protocol describes a typical procedure for the α-fluorination of an active methylene compound using a modern electrophilic fluorinating agent.

- Preparation: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the β-ketoester substrate (1.0 eq) in a suitable aprotic solvent (e.g., acetonitrile or DMF).
- Base Addition: Cool the solution to 0 °C in an ice bath. Add a non-nucleophilic base (e.g., sodium hydride or DBU, 1.1 eq) portion-wise to generate the enolate in situ. Stir the mixture for 30 minutes at 0 °C.
- Fluorination: In a separate flask, dissolve N-Fluorobenzenesulfonimide (NFSI) (1.2 eq) in the same solvent. Add the NFSI solution dropwise to the enolate solution at 0 °C.
- Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).
- Workup: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of NH_4Cl. Extract the product with an organic solvent (e.g., ethyl acetate).
- Purification: Wash the combined organic layers with brine, dry over anhydrous Na_2SO_4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the α-fluorinated product.

Advanced and Emerging Fluorination Techniques

The field is rapidly advancing beyond foundational methods, with a strong focus on efficiency, selectivity, and applicability to complex molecules.

- Late-Stage Fluorination (LSF): This is arguably the most sought-after transformation in medicinal chemistry.[22][23][24] LSF refers to the introduction of a fluorine atom at a late step in a synthetic sequence, on a complex, drug-like molecule. This allows for the rapid generation of fluorinated analogues of a promising lead compound without re-synthesizing the entire molecule from scratch.[25] A major focus of LSF is the direct, catalytic conversion of C-H bonds to C-F bonds, which remains a significant challenge.[26]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Conceptual workflow for catalytic Late-Stage C-H Fluorination.

- Asymmetric Fluorination: As most drugs are chiral, the ability to introduce fluorine enantioselectively is critical. Significant progress has been made in developing both organocatalytic and transition-metal-catalyzed methods to create chiral fluorine-containing stereocenters with high enantioselectivity.[27][28][29] These methods are crucial for synthesizing single-enantiomer drugs, avoiding the complications of racemic mixtures.

- Biocatalytic Fluorination: Leveraging enzymes for fluorination represents a green and highly selective approach. While naturally occurring fluorinase enzymes are rare, researchers are engineering enzymes and exploring enzymatic cascades to perform precise fluorinations under mild, aqueous conditions, offering a sustainable alternative to traditional chemical methods.[30][31]

Synthesis of Key Fluorinated Building Blocks

© 2026 BenchChem. All rights reserved.

While LSF is ideal, a dominant strategy in drug discovery remains the use of pre-functionalized fluorinated building blocks.[32][33] These are relatively simple, commercially available or readily synthesized molecules that already contain the desired fluorine motif (e.g., a fluoroaromatic ring, a CF_3 group, or a fluorinated heterocycle).[32][33][34][35] These intermediates are then incorporated into larger molecules using standard synthetic transformations like cross-coupling reactions. This approach provides reliable and scalable access to a wide variety of fluorinated compounds.[5][32]

Part 3: From Bench to Clinic: Case Studies and Practical Considerations

The true measure of fluorine's impact is seen in the vast number of approved drugs that incorporate it.

Fluorine in Action: A Showcase of FDA-Approved Drugs

The strategic use of fluorine has been pivotal to the success of numerous blockbuster drugs across diverse therapeutic areas.[3][7][11][36][37][38][39]

Table 3: Prominent FDA-Approved Fluorinated Drugs and the Role of Fluorine

© 2026 BenchChem. All rights reserved.

Drug (Trade Name)	Therapeutic Area	Fluorine-Containing Moiety	Contribution of Fluorine
Atorvastatin (Lipitor)	Cardiovascular	4-Fluorophenyl group	Enhances binding to HMG-CoA reductase and improves metabolic stability, contributing to high potency and efficacy in lowering cholesterol.[16]
Fluoxetine (Prozac)	Antidepressant	4-(Trifluoromethyl)phenoxy group	The CF_3 group increases lipophilicity, facilitating CNS penetration. It also blocks metabolic oxidation, leading to a longer half-life.[3][11]
Ciprofloxacin (Cipro)	Antibiotic	6-Fluoroquinolone core	The C6-fluoro substituent is critical for antibacterial activity, enhancing both DNA gyrase inhibition and cell penetration.[7][9]
5-Fluorouracil (5-FU)	Oncology	Fluorinated pyrimidine	Acts as an antimetabolite, where the fluorine atom blocks the enzymatic conversion of uracil to thymine, thereby inhibiting DNA synthesis in cancer cells.[1][7][16]

© 2026 BenchChem. All rights reserved.

Sitagliptin (Januvia)	Antidiabetic	2,4,5-Trifluorophenyl group	The trifluorophenyl moiety provides metabolic stability and enhances binding affinity to the DPP-4 enzyme.

Safety and Handling of Fluorinating Agents

The high reactivity that makes many fluorinating agents effective also renders them hazardous.[19] A rigorous commitment to safety is non-negotiable when working with these compounds.

Experimental Protocol 2: Safe Handling and Quenching of Diethylaminosulfur Trifluoride (DAST)

Warning: DAST is highly toxic, corrosive, and can decompose violently above 90 °C. This protocol must be performed by trained personnel in a properly functioning chemical fume hood with appropriate personal protective equipment (PPE).[20]

- Personal Protective Equipment (PPE): Wear a flame-resistant lab coat, chemical splash goggles, a face shield, and heavy-duty, chemical-resistant gloves (e.g., neoprene or butyl rubber).[20]
- Setup: Use equipment made of compatible materials (e.g., Teflon, stainless steel, or polyethylene). Avoid glass under pressure. Ensure an emergency eyewash and shower are immediately accessible.
- Reaction: Conduct the reaction at low temperatures (typically ≤ 0 °C) under an inert atmosphere. Never allow the reaction temperature to exceed 50 °C.
- Quenching Preparation: Prepare a quenching solution of a saturated aqueous base (e.g., $NaHCO_3$) or an alcohol (e.g., methanol) in a separate flask, cooled in an ice bath. The quenching process is highly exothermic and will release gases.
- Quenching Procedure: Once the reaction is complete (as determined by an appropriate analytical method), cool the reaction mixture to 0 °C. Very slowly and carefully, add the

© 2026 BenchChem. All rights reserved.

reaction mixture dropwise via a cannula or an addition funnel to the vigorously stirred, cooled quenching solution.

- Waste Disposal: The quenched mixture and all contaminated materials must be disposed of as hazardous waste according to institutional and local regulations.[20]

Part 4: Future Horizons

The field of organofluorine chemistry continues to be a hotbed of innovation. Future developments are likely to focus on several key areas:

- Overcoming Synthetic Hurdles: The development of more general, predictable, and scalable methods for late-stage fluorination remains a primary goal.[26]

- New Fluorinated Motifs: Chemists are exploring beyond simple F and CF_3 groups to novel motifs like SF_5, OCF_3, and fluorinated cycloalkyls, which offer new ways to tune molecular properties.[5][32][34]

- The Rise of Flow Chemistry: Continuous flow technology is particularly well-suited for handling hazardous fluorination reactions, including those using fluorine gas.[18][40] By minimizing the volume of reactive intermediates at any given time, flow chemistry offers a much safer, more controlled, and scalable manufacturing platform.[18][40]

The strategic application of fluorine has fundamentally reshaped the landscape of drug discovery. As synthetic methodologies become more sophisticated and our understanding of fluorine's influence deepens, its role in creating the next generation of safer and more effective medicines is all but guaranteed.

References

- Fluorine in drug discovery: Role, design and case studies. (n.d.). Vertex AI Search.
- Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (n.d.). MDPI.
- O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 129(9), 791-804.
- Ali, S., Bolinger, A. A., & Zhou, J. (2023). Highlights on U.S. FDA-approved fluorinated drugs over the past five years (2018–2022). Current Topics in Medicinal Chemistry, 23(22), 2003-2027.

© 2026 BenchChem. All rights reserved.

- Gupta, S. P. (2019). Roles of Fluorine in Drug Design and Drug Action. Letters in Drug Design & Discovery, 16(10), 1089-1109.
- Safety and handling of fluorinated organic compounds. (n.d.). Benchchem.
- Fluorination - Wordpress. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.
- Fluorinated Cycloalkyl Building Blocks for Drug Discovery. (2022). ResearchGate.
- Pal, R., & Singh, V. K. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Biomolecular Structure and Dynamics, 41(1), 1-20.
- Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. (n.d.). MDPI.
- Role of Fluorine in Drug Design and Drug Action. (2025). ResearchGate.
- Fluorinated building blocks in drug design: new pathways and targets. (n.d.). National Institutes of Health.
- Ali, S., Bolinger, A. A., & Zhou, J. (2024). Highlights on Fluorine-containing Drugs Approved by U.S. FDA in 2023. Current Topics in Medicinal Chemistry, 24(10), 843-851.
- Asymmetric Fluorination Reactions. (n.d.). ResearchGate.
- Contribution of Organofluorine Compounds to Pharmaceuticals. (2020). ACS Publications.
- Review on fluorinated nucleoside/non-nucleoside FDA-approved antiviral drugs. (n.d.). RSC Publishing.
- Fustero, S., & Simón-Fuentes, A. (2020). Synthesis of novel fluorinated building blocks via halofluorination and related reactions. Beilstein Journal of Organic Chemistry, 16, 2586-2598.
- The role of fluorine in medicinal chemistry: Review Article. (n.d.). Semantic Scholar.
- Mu, J., Li, J., Jiang, X., Zhang, H., & Wang, L. (2024). Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. The Innovation Life, 3, 100109.
- Du, Y., Bian, Y., Baecker, D., & Dhawan, G. (2025). Fluorine in the Pharmaceutical Industry: FDA-Approved Fluorine-Containing Drugs in 2024. Chemistry, 31(25), e202500662.
- Advances in Fluorination Chemistry for API Synthesis. (2015). Pharmaceutical Technology.
- Alshammari, M. (2022). Synthetic Studies on Valuable Fluorinated Building Blocks. eGrove.
- Asymmetric Synthesis of Fluorine-containing Compounds Using Organocatalysts. (n.d.). CHIMIA.
- Fluorine in Pharmaceutical Industry: Fluorine-Containing Drugs Introduced to the Market in the Last Decade (2001–2011). (2012). ACS Publications.
- Mu, J., Li, J., Jiang, X., Zhang, H., & Wang, L. (2024). Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. The Innovation Life, 3, 100109.
- Late-Stage Fluorination. (n.d.). MPI für Kohlenforschung.
- Late-Stage Fluorination. (n.d.). MPI für Kohlenforschung.
- Asymmetric Fluorination. (n.d.). Buchler GmbH.

© 2026 BenchChem. All rights reserved.

- Ritter, T. (2014). Late-Stage Fluorination: From Fundamentals to Application. DASH (Harvard).
- Recent advances in late-stage monofluorination of natural products and their derivatives. (2024). SpringerLink.
- The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. (n.d.). National Institutes of Health.
- Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. (2022). ACS Chemical Health & Safety.
- Fluorinated Building Blocks in Drug Design: Why They Matter. (2026). Apollo Scientific.
- Organofluorine chemistry. (n.d.). Wikipedia.
- The role of fluorine in medicinal chemistry. (2025). ResearchGate.
- Contribution of Organofluorine Compounds to Pharmaceuticals. (n.d.). National Institutes of Health.
- Late-Stage Fluorination: From Fundamentals to Application. (2014). ACS Publications.
- Case studies of fluorine in drug discovery. (n.d.). ResearchGate.
- Organofluorine in Medical Chemistry. (2017). BOC Sciences.
- Fluorinating agents. (n.d.). ACS GCI Pharmaceutical Roundtable.
- universal fluorine reagent - SAFETY DATA SHEET. (2015). [Source not provided].
- Overview on the history of organofluorine chemistry from the viewpoint of material industry. (n.d.). [Source not provided].
- Yerien, D. E., Bonesi, S., & Postigo, A. (2016). Fluorination methods in drug discovery. Organic & Biomolecular Chemistry, 14(36), 8398-8427.
- Highlights on U.S. FDA-Approved Fluorinated Drugs over the Past Five Years (2018–2022). (n.d.). Bentham Science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Organofluorine chemistry - Wikipedia [en.wikipedia.org]
- 2. Overview on the history of organofluorine chemistry from the viewpoint of material industry - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]

- 4. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 5. "Synthetic Studies on Valuable Fluorinated Building Blocks" by Maali Alshammari [egrove.olemiss.edu]
- 6. Contribution of Organofluorine Compounds to Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
- 8. tandfonline.com [tandfonline.com]
- 9. tandfonline.com [tandfonline.com]
- 10. researchgate.net [researchgate.net]
- 11. pharmacyjournal.org [pharmacyjournal.org]
- 12. benthamscience.com [benthamscience.com]
- 13. researchgate.net [researchgate.net]
- 14. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Organofluorine in Medical Chemistry [bocsci.com]
- 16. pubs.acs.org [pubs.acs.org]
- 17. mdpi.com [mdpi.com]
- 18. pharmtech.com [pharmtech.com]
- 19. Fluorination - Wordpress [reagents.acsgcipr.org]
- 20. pdf.benchchem.com [pdf.benchchem.com]
- 21. Fluorinating agents – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
- 22. Late-Stage Fluorination [kofo.mpg.de]
- 23. dash.harvard.edu [dash.harvard.edu]
- 24. pubs.acs.org [pubs.acs.org]
- 25. Fluorination methods in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. Late-Stage Fluorination [kofo.mpg.de]
- 27. researchgate.net [researchgate.net]
- 28. chimia.ch [chimia.ch]

© 2026 BenchChem. All rights reserved.

- 29. Asymmetric Fluorination - Buchler GmbH [buchler-gmbh.com]
- 30. Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach [the-innovation.org]
- 31. the-innovation.org [the-innovation.org]
- 32. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
- 33. apolloscientific.co.uk [apolloscientific.co.uk]
- 34. researchgate.net [researchgate.net]
- 35. BJOC - Synthesis of novel fluorinated building blocks via halofluorination and related reactions [beilstein-journals.org]
- 36. eurekaselect.com [eurekaselect.com]
- 37. pubs.acs.org [pubs.acs.org]
- 38. Fluorine in the Pharmaceutical Industry: FDA-Approved Fluorine-Containing Drugs in 2024 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 39. Highlights on U.S. FDA-Approved Fluorinated Drugs over the Past Five Years (2018–2022) - PMC [pmc.ncbi.nlm.nih.gov]
- 40. pubs.acs.org [pubs.acs.org]

- To cite this document: BenchChem. ["discovery and development of fluorinated pharmaceutical intermediates"]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1469513/docs#discovery-and-development-of-fluorinated-pharmaceutical-intermediates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.